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Compound of Interest

Compound Name: De-O-methylacetovanillochromene

Cat. No.: B014857 Get Quote

De-O-methylacetovanillochromene: Unraveling a
Scientific Enigma
For the attention of: Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the current scientific understanding of De-O-
methylacetovanillochromene. Despite a comprehensive search of available scientific

literature, there is a significant lack of data regarding the theoretical mechanism of action,

quantitative biological activity, and detailed experimental protocols for this compound. De-O-
methylacetovanillochromene has been identified as a natural product isolated from the roots

of Eurycoma longifolia. However, the primary study detailing its isolation did not report any

significant biological activity for this specific compound, focusing instead on other constituents

with potent cytotoxic and antimalarial properties. Consequently, the core requirements for a

detailed technical guide, including quantitative data, experimental methodologies, and signaling

pathway diagrams, cannot be fulfilled at this time due to the absence of foundational research

in the public domain.

Introduction
De-O-methylacetovanillochromene is a chemical compound with the molecular formula

C₁₃H₁₄O₃ and a molecular weight of 218.3 g/mol . Its Chemical Abstracts Service (CAS)
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registry number is 67667-62-3. The compound is classified as a chromene derivative, a class of

compounds that has garnered interest in medicinal chemistry for their diverse biological

activities. This guide serves to consolidate the currently available information on De-O-
methylacetovanillochromene and to highlight the existing knowledge gaps that present

opportunities for future research.

Known Scientific Context: Isolation from Eurycoma
longifolia
The sole significant mention of De-O-methylacetovanillochromene in the scientific literature

to date is in a 2004 study published in Bioorganic & Medicinal Chemistry titled "Cytotoxic and

antimalarial constituents from the roots of Eurycoma longifolia".[1]

Overview of the Study
This comprehensive study involved the isolation and characterization of sixty-five compounds

from the roots of Eurycoma longifolia, a plant traditionally used in Southeast Asian medicine.

The researchers screened these isolates for a range of biological activities, including:

Cytotoxicity: Assessed against human lung carcinoma (A-549) and human breast cancer

(MCF-7) cell lines.

Anti-HIV Activity: Evaluated for potential inhibitory effects against the human

immunodeficiency virus.

Antimalarial Activity: Tested against the resistant strain of Plasmodium falciparum.

De-O-methylacetovanillochromene was one of the sixty-five compounds successfully

isolated and identified. However, the published study does not present any specific quantitative

data for its cytotoxic, anti-HIV, or antimalarial activities. The authors of the study highlighted

other compounds that demonstrated strong biological effects, suggesting that De-O-
methylacetovanillochromene likely exhibited weak or no activity in the performed assays.

Gap in Knowledge: Mechanism of Action and
Biological Data
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A thorough investigation of scientific databases and literature reveals no published studies

detailing the theoretical or experimentally determined mechanism of action of De-O-
methylacetovanillochromene. As a result, there is no information on its potential molecular

targets, signaling pathway interactions, or pharmacological effects.

Quantitative Data
There is no publicly available quantitative data, such as IC₅₀ (half-maximal inhibitory

concentration) or EC₅₀ (half-maximal effective concentration) values, binding affinities, or other

dose-response relationships for De-O-methylacetovanillochromene.

Experimental Protocols
Due to the absence of studies focusing on the biological activity of De-O-
methylacetovanillochromene, there are no specific experimental protocols for its synthesis,

purification, or biological evaluation to report.

Future Research Directions
The current lack of information on De-O-methylacetovanillochromene presents a clear

opportunity for novel research. The following areas represent potential avenues for

investigation:

Chemical Synthesis and Analog Development: Development of a robust synthetic route to

De-O-methylacetovanillochromene would enable the production of sufficient quantities for

comprehensive biological screening and the creation of structural analogs to explore

structure-activity relationships.

Broad-Spectrum Biological Screening: A comprehensive screening of De-O-
methylacetovanillochromene against a wide range of biological targets, including various

cancer cell lines, microbial strains, and enzyme assays, could uncover previously unknown

activities. The workflow for such a screening process is conceptually outlined below.

Caption: Conceptual workflow for future research on De-O-methylacetovanillochromene.

Computational Modeling: In the absence of experimental data, computational studies, such

as molecular docking and pharmacokinetic (ADMET) prediction, could be employed to
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predict potential biological targets and drug-like properties of De-O-
methylacetovanillochromene. This could help to prioritize future experimental

investigations.

Conclusion
In conclusion, De-O-methylacetovanillochromene remains a scientifically enigmatic

compound. While its existence as a natural product has been documented, its biological activity

and mechanism of action are entirely unknown. The information required to construct an in-

depth technical guide is not available in the current body of scientific literature. This report

serves to summarize the limited existing knowledge and to underscore the need for

foundational research to elucidate the potential of this vanillochromene derivative. Further

investigation is required to determine if De-O-methylacetovanillochromene holds any

therapeutic promise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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